N-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-isopropoxybenzamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C19H20N2O2S/c1-11(2)23-15-7-5-14(6-8-15)18(22)21-19-20-16-10-12(3)9-13(4)17(16)24-19/h5-11H,1-4H3,(H,20,21,22)
• InChI Key: LHAOGORNDDSUKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)OC(C)C)C
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by spectroscopic methods such as IR, 1H, 13C NMR, and mass spectral data. These methods provide information about the types of bonds and the arrangement of atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present and the conditions under which the reactions are carried out. Benzothiazole derivatives are known to participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Antioxidant Properties

Thiazole derivatives have been found to exhibit antioxidant properties . Given the presence of a thiazole ring in the compound, it could potentially exhibit similar properties.

Antitumor and Cytotoxic Activity

Thiazole derivatives have been found to exhibit antitumor and cytotoxic activity . Further research could explore whether this compound has similar effects.

Antimicrobial Properties

Thiazole derivatives have also been found to have antimicrobial properties . This compound, with its thiazole ring, could potentially be used in the development of new antimicrobial agents.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with antidepressant activity

Mode of Action

Some benzothiazole derivatives have shown to reduce the immobility time of mice in tail suspension tests and modified forced swimming tests . This suggests that these compounds may interact with their targets to modulate neuronal activity, potentially influencing neurotransmitter systems involved in mood regulation.

Biochemical Pathways

Benzothiazole derivatives have been associated with various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The compound’s influence on these pathways could be a result of its interaction with various targets, leading to downstream effects on cellular functions.

Pharmacokinetics

A study on similar benzothiazole derivatives suggested that they may possess good pharmacokinetic profiles .

Result of Action

Some benzothiazole derivatives have shown antidepressant-like activities, reducing the immobility time of mice in tail suspension tests and modified forced swimming tests without significantly altering the total number of spontaneous locomotor activities . This suggests that these compounds may have specific effects on neuronal activity related to mood regulation.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Some benzothiazole derivatives have been found to have low toxicity.

Future Directions

Future research on this compound could involve further exploration of its potential applications, such as in drug discovery or material science. This could involve in vitro and in silico studies to better understand its properties and potential uses.